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Compound of Interest

Compound Name: TCO-PEG12-TFP ester

Cat. No.: B12423686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the purity specifications,

quality control, and experimental applications of TCO-PEG12-TFP ester, a critical reagent in

bioconjugation and drug development.

Core Specifications
TCO-PEG12-TFP ester is a heterobifunctional linker that combines a trans-cyclooctene (TCO)

group with a tetrafluorophenyl (TFP) ester, spaced by a 12-unit polyethylene glycol (PEG)

chain. This structure enables a two-step bioorthogonal conjugation strategy, widely employed in

the synthesis of antibody-drug conjugates (ADCs), PROTACs, and other targeted therapeutics.

[1][2] The TCO moiety participates in rapid and selective inverse-electron-demand Diels-Alder

cycloaddition (IEDDA) reactions with tetrazine-functionalized molecules. The TFP ester

provides a stable, amine-reactive functional group for conjugation to proteins, antibodies, and

other biomolecules.[3][4]
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Specification Value Source

Purity > 95% (via HPLC) [3]

Molecular Weight 917.97 g/mol

Molecular Formula C42H67F4NO16

Appearance
Colorless to slightly yellow oil

or solid

Solubility

Soluble in DMSO, DMF, THF,

Acetonitrile, Dichloromethane

(DCM)

Storage Conditions

Store at -20°C, desiccated.

Avoid long-term storage due to

potential isomerization of the

TCO group.

Experimental Protocols
Quality Control Workflow
The quality of TCO-PEG12-TFP ester is critical for reproducible and effective bioconjugation. A

rigorous quality control workflow ensures the identity, purity, and stability of the reagent.
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Quality Control Workflow for TCO-PEG12-TFP Ester.

Analytical Methods for Quality Control
Identity Confirmation:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure of the TCO-PEG12-TFP ester, ensuring the presence of the TCO, PEG,

and TFP moieties.

Mass Spectrometry (MS): Electrospray ionization (ESI) or matrix-assisted laser

desorption/ionization (MALDI) mass spectrometry is employed to verify the molecular weight

of the compound.

Purity Assessment:

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is a

standard method to determine the purity of the TCO-PEG12-TFP ester. A typical method

would involve a C18 column with a gradient elution of water and acetonitrile, both containing

0.1% trifluoroacetic acid (TFA). Detection is commonly performed using a UV detector at a

wavelength around 260 nm to detect the TFP ester.

Ultra-High-Performance Liquid Chromatography (UPLC): UPLC offers higher resolution and

faster analysis times compared to HPLC for purity determination.

Two-Dimensional Liquid Chromatography (2D-LC): For complex mixtures or in-process

monitoring of PEGylation reactions, a 2D-LC system can be employed. This often combines

size-exclusion chromatography (SEC) in the first dimension with RP-HPLC in the second

dimension for enhanced separation and quantification.

Protocol for Protein Labeling with TCO-PEG12-TFP Ester
This protocol provides a general guideline for the conjugation of TCO-PEG12-TFP ester to a

primary amine-containing protein, such as an antibody. The TFP ester reacts with primary

amines (e.g., the side chain of lysine residues) at a pH of 7-9 to form a stable amide bond.

Materials:

Protein (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.4) at a concentration of 1-5

mg/mL.

TCO-PEG12-TFP ester.
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Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0).

Desalting spin column or dialysis cassette for purification.

Procedure:

Prepare the TCO-PEG12-TFP Ester Solution: Immediately before use, dissolve the TCO-
PEG12-TFP ester in anhydrous DMSO or DMF to a concentration of 10 mM.

Reaction Setup: Add a 10- to 20-fold molar excess of the TCO-PEG12-TFP ester solution to

the protein solution. The optimal molar ratio may need to be determined empirically for each

specific protein.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle

mixing.

Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50-

100 mM. Incubate for an additional 15-30 minutes at room temperature.

Purification: Remove the excess, unreacted TCO-PEG12-TFP ester and byproducts using a

desalting spin column or by dialysis against an appropriate buffer (e.g., PBS).

Characterization: The successful conjugation and the degree of labeling can be confirmed by

techniques such as SDS-PAGE, mass spectrometry, or HPLC analysis.
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General Workflow for Protein Labeling.

Signaling Pathway and Application
The primary application of TCO-PEG12-TFP ester is as a linker in targeted therapies. The

following diagram illustrates its role in the formation of an antibody-drug conjugate (ADC) that

subsequently binds to a target cell.
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Role of TCO-PEG12-TFP Ester in ADC Formation and Action.

This technical guide provides a foundational understanding of the purity, quality control, and

application of TCO-PEG12-TFP ester. For specific applications, further optimization of reaction

conditions and analytical methods may be required. Always refer to the product-specific

Certificate of Analysis for lot-specific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12423686#purity-specifications-for-tco-peg12-tfp-
ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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